Cas no 1388037-46-4 (4-Chloro-2,5-dibromo-1H-benzimidazole)

• Product Name: 4-Chloro-2,5-dibromo-1H-benzimidazole
• CAS No: 1388037-46-4
• MF: C₇H₃Br₂ClN₂
• MW: 310.373118638992
• CID: 4824377
• Update Time: 2025-08-05

4-Chloro-2,5-dibromo-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,5-dibromo-1H-benzimidazole

• Inchi： 1S/C7H3Br2ClN2/c8-3-1-2-4-6(5(3)10)12-7(9)11-4/h1-2H,(H,11,12)
• InChI Key： LHAPJXRAMLQOGS-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C(C=CC=2N1)Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• XLogP3: 3.8
• Topological Polar Surface Area: 28.7

Additional information on 4-Chloro-2,5-dibromo-1H-benzimidazole

Introduction to 4-Chloro-2,5-dibromo-1H-benzimidazole (CAS No. 1388037-46-4)

4-Chloro-2,5-dibromo-1H-benzimidazole (CAS No. 1388037-46-4) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the benzimidazole class, which is well-known for its broad spectrum of biological activities. The presence of both chloro and bromo substituents on the benzimidazole core enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The benzimidazole scaffold is a crucial pharmacophore in medicinal chemistry, contributing to the development of drugs targeting diverse diseases, including cancer, infectious diseases, and neurological disorders. The introduction of halogen atoms such as chlorine and bromine at specific positions on the benzimidazole ring can modulate its electronic properties and interactions with biological targets, thereby influencing its efficacy and selectivity.

In recent years, 4-Chloro-2,5-dibromo-1H-benzimidazole has been extensively studied for its role in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with enhanced binding affinity and improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in cancer progression. The bromo substituents, in particular, have been found to facilitate cross-coupling reactions such as Suzuki-Miyaura coupling, which is a cornerstone of modern drug discovery.

One of the most compelling aspects of 4-Chloro-2,5-dibromo-1H-benzimidazole is its versatility as a building block for more complex molecules. Its reactivity allows for further functionalization at multiple sites, enabling the creation of structurally diverse derivatives. These derivatives can then be screened for biological activity to identify potential lead compounds for drug development. The compound's ability to serve as a precursor in multi-step syntheses has made it indispensable in academic and industrial research laboratories.

The synthesis of 4-Chloro-2,5-dibromo-1H-benzimidazole typically involves a series of well-established organic reactions. The chlorination and bromination steps are critical and must be carefully controlled to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing emphasis on sustainable chemistry practices.

Recent research has also highlighted the importance of 4-Chloro-2,5-dibromo-1H-benzimidazole in the development of antiviral agents. The benzimidazole core has been shown to exhibit inhibitory effects against certain viral enzymes, making it a promising candidate for further investigation. Additionally, its structural motif has been incorporated into molecules designed to disrupt viral replication cycles. These findings underscore the compound's potential as a starting point for novel antiviral therapies.

The pharmaceutical industry has taken note of these developments and is actively exploring derivatives of 4-Chloro-2,5-dibromo-1H-benzimidazole for various therapeutic applications. Preclinical studies have begun to reveal promising results in models of inflammation and autoimmune diseases, where benzimidazole-based compounds have demonstrated significant therapeutic potential. The ability of this compound to modulate immune responses makes it an attractive candidate for further clinical investigation.

Moreover, the chemical community has recognized the value of 4-Chloro-2,5-dibromo-1H-benzimidazole as a tool compound for mechanistic studies. Its well-defined reactivity allows researchers to probe fundamental aspects of organic transformations and molecular interactions. Such studies not only contribute to our understanding of reaction mechanisms but also provide insights that can be applied to the development of new synthetic strategies.

In conclusion,4-Chloro-2,5-dibromo-1H-benzimidazole (CAS No. 1388037-46-4) represents a fascinating example of how structural modifications can enhance the biological activity and synthetic utility of heterocyclic compounds. Its role in drug discovery and chemical research continues to expand, driven by ongoing investigations into its properties and applications. As new methodologies emerge and our understanding deepens,4-Chloro-2,5-dibromo-1H-benzimidazole is poised to remain at the forefront of scientific exploration.